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Compound of Interest

Compound Name: Arazide

Cat. No.: B1197347

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and efficient laboratory environment is paramount. Arazide, a purine nucleoside, requires
careful handling and specific disposal protocols to mitigate risks and ensure compliance with
safety regulations. This guide provides essential, step-by-step instructions for the proper
disposal of Arazide, reinforcing our commitment to being your trusted partner in laboratory
safety and chemical management.

Arazide: Key Chemical and Physical Properties

Understanding the properties of Arazide is the first step toward safe handling and disposal.
The following table summarizes its key quantitative data.

Property Value

Molecular Formula C10H12N803[1]

Molecular Weight 292.25 g/mol [1]

IUPAC Name (2R,3S,4S,5R)-5-(6-aminopurin-9-yl)-4-azido-2-

(hydroxymethyl)oxolan-3-ol[1]

_ o Colorless, odorless, crystalline solid (based on
Physical Description ) i )
sodium azide properties)[2]

o Readily soluble (based on sodium azide
Solubility in Water _
properties)[2]
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Health Hazard Information

Arazide contains an azide group, which is a key component of the highly toxic and reactive
compound sodium azide. Therefore, it is crucial to handle Arazide with extreme caution,
assuming similar toxicological properties.

Potential Health Effects:

o Acute Toxicity: May be fatal if swallowed, inhaled, or absorbed through the skin.[3] Ingestion
can cause low blood pressure, rapid heart rate, and potential coma.[2]

¢ Inhalation: Can cause severe irritation of the respiratory tract, dizziness, and shortness of
breath.[2]

o Skin and Eye Contact: Can cause irritation, redness, and blisters.[2]

Experimental Protocol: Step-by-Step Disposal of
Arazide

This protocol provides a detailed methodology for the safe disposal of Arazide waste, including
contaminated labware and solutions. All Arazide waste is to be treated as hazardous waste.[2]

[4]

1. Personal Protective Equipment (PPE):

Wear a lab coat, chemical safety goggles, and nitrile or neoprene gloves at all times.[4]

N

. Waste Segregation and Collection:

Solid Waste:

o Collect all disposable materials contaminated with Arazide, such as weigh paper, pipette
tips, and gloves, in a designated, non-metallic, sealable hazardous waste container.[2][4]

o Label the container clearly as "Arazide Hazardous Waste" and include the date.

Liquid Waste:
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o Collect all Arazide-containing solutions in a designated, compatible, and sealable
hazardous waste container.

o Crucially, do not mix Arazide waste with acidic waste, as this can liberate highly toxic and
explosive hydrazoic acid gas.[3][5]

o Do not discard Arazide solutions down the sink. The azide can react with metals in the
plumbing, such as lead and copper, to form highly explosive metal azides.[2]

Empty Containers:
o Triple-rinse empty Arazide containers with a suitable solvent.
o Collect the rinsate as hazardous liquid waste.[4][6]

o Deface the original label on the rinsed container before disposal in regular trash or glass
recycling, in accordance with institutional guidelines.[6]

. Storage of Hazardous Waste:

Store the sealed hazardous waste containers in a cool, dry, and well-ventilated location,
away from incompatible materials such as acids and metals.[2][4]

. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]
Complete all necessary waste pickup request forms.[4]

. Spill Procedures:

Small Spills: Absorb the spill with absorbent pads or paper towels and place the materials in
the designated non-metallic hazardous waste container.[2]

Large Spills: Evacuate the area immediately and notify others. Contact your institution's EHS
or emergency response team.[2]

Arazide Disposal Workflow
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The following diagram illustrates the logical workflow for the proper

disposal of Arazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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